Cas no 1670-82-2 (1H-Indole-6-carboxylic acid)
1H-Indole-6-carboxylic acid is a heterocyclic aromatic compound featuring a carboxylic acid functional group at the 6-position of the indole scaffold. This structure makes it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. Its indole core is integral to biologically active molecules, enabling applications in drug discovery and development. The carboxylic acid group enhances reactivity, facilitating derivatization into esters, amides, or other functionalized compounds. High purity grades are available for research and industrial use, ensuring consistent performance in coupling reactions and scaffold modifications. Its stability and well-characterized properties make it a reliable building block for synthetic chemistry.

1H-Indole-6-carboxylic acid structure
Product name:1H-Indole-6-carboxylic acid
1H-Indole-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-6-carboxylic acid
- 6-INDOLECARBOXYLIC ACID
- 6-CARBOXYINDOLE
- 4-CARBOXAMIDOBENZOIC ACID
- RARECHEM AL BE 1265
- RARECHEM AL BO 0290
- Indole-6-carboxylic acid
- Indol-6-carbonsaeure
- indole 6-carboxylic acid
- Indole-6-carboylic acid
- P-CARBOXYLIC ACID BENZAMIDE
- TIMTEC-BB SBB000134
- 6-Carboxy-1H-indole
- LABOTEST-BB LT00441293
- 4ej8
- 1F1
- A15287
- I-2350
- 261352-47-0
- SY004025
- FT-0723541
- Indole-6-carboxylic acid, 97%
- FS-1724
- Q27452002
- CHEMBL1229732
- FT-0655544
- NCGC00068410-02
- PB12137
- HMS1530P11
- HMS2158J13
- HMS3308H18
- BCP26387
- SMR000037044
- I0663
- BDBM50266945
- FT-0627226
- AC-3144
- 6-Indolecarboxylic acid;Indole-6-carboxylic acid
- Oprea1_870961
- indol-6-carboxylic acid
- 6-indole carboxylic acid
- SCHEMBL50542
- MLS000039633
- SB10578
- EN300-39568
- 1H-INDOLE-6-CARBOXYLICACID, RADICAL ION(1+) (9CI)
- BRD-K90468391-001-01-0
- F2158-0225
- 1H-Indole-6-carboxylicacid
- Z385481296
- MFCD00210441
- Maybridge4_003509
- AKOS000264713
- CS-W016136
- 1H-indole-6-carbonsäure
- 1H-Indole-6-carboxylic acid #
- AM20030118
- 1670-82-2
- HY-W015420
- STK503806
- ALBB-006287
- DB-003038
-
- MDL: MFCD02258929
- Inchi: 1S/C9H7NO2/c11-9(12)7-2-1-6-3-4-10-8(6)5-7/h1-5,10H,(H,11,12)
- InChI Key: GHTDODSYDCPOCW-UHFFFAOYSA-N
- SMILES: O=C(C1=CC2=C(C=C1)C=CN2)O
- BRN: 123991
Computed Properties
- Exact Mass: 161.04800
- Monoisotopic Mass: 161.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: nothing
- Topological Polar Surface Area: 53.1A^2
Experimental Properties
- Color/Form: Quasi white crystals.
- Density: 1.2480 (rough estimate)
- Melting Point: 257°C(lit.)
- Boiling Point: 419.6°C at 760 mmHg
- Flash Point: 207.6℃
- Refractive Index: 1.5050 (estimate)
- PSA: 53.09000
- LogP: 1.86610
- Solubility: Not determined
1H-Indole-6-carboxylic acid Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H315,H319,H335
-
Warning Statement:
P261,P305
P351
P338,P302
P352,P321,P405,P501A - Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: R20/21/22;R36/37/38
- Safety Instruction: S22-S24/25-S37/39-S26
-
Hazardous Material Identification:
- Risk Phrases:R20/21/22; R36/37/38
- Safety Term:S24/25;S26;S37/39
- Storage Condition:Inert atmosphere,2-8°C
1H-Indole-6-carboxylic acid Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1H-Indole-6-carboxylic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB466893-250 g |
1H-Indole-6-carboxylic acid, min. 95%; . |
1670-82-2 | 250g |
€376.20 | 2023-04-21 | ||
Chemenu | CM103184-100g |
1H-Indole-6-carboxylic acid |
1670-82-2 | 95%+ | 100g |
$*** | 2023-03-30 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | I0663-1g |
1H-Indole-6-carboxylic acid |
1670-82-2 | 98.0%(T&LC) | 1g |
¥135.0 | 2022-05-30 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1023253-100g |
1H-Indole-6-carboxylic acid |
1670-82-2 | 98% | 100g |
¥1203 | 2023-04-15 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I76270-1g |
1H-Indole-6-carboxylic acid |
1670-82-2 | 98% | 1g |
¥22.0 | 2023-09-07 | |
TRC | I629018-250mg |
Indole-6-carboxylic Acid |
1670-82-2 | 250mg |
$ 50.00 | 2022-06-04 | ||
Enamine | EN300-39568-2.5g |
1H-indole-6-carboxylic acid |
1670-82-2 | 95.0% | 2.5g |
$27.0 | 2025-03-21 | |
eNovation Chemicals LLC | D402518-1kg |
Indole-6-carboxylic acid |
1670-82-2 | 97% | 1kg |
$1600 | 2024-06-05 | |
Key Organics Ltd | FS-1724-10MG |
1H-Indole-6-carboxylic acid |
1670-82-2 | >95% | 10mg |
£63.00 | 2023-09-09 | |
abcr | AB466893-100 g |
1H-Indole-6-carboxylic acid, min. 95%; . |
1670-82-2 | 100g |
€209.60 | 2023-04-21 |
1H-Indole-6-carboxylic acid Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
(CAS:1670-82-2)6-吲哚甲酸
Order Number:LE5701515
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:44
Price ($):discuss personally
1H-Indole-6-carboxylic acid Related Literature
-
Jimin Yang,Lei Gao,Cheng Peng,Wei Zhang RSC Adv. 2019 9 9613
-
Rebecca R. Chao,James J. De Voss,Stephen G. Bell RSC Adv. 2016 6 55286
-
Min Ding,Feng He,Michael A. Poss,Karen L. Rigat,Ying-Kai Wang,Susan B. Roberts,Dike Qiu,Robert A. Fridell,Min Gao,Robert G. Gentles Org. Biomol. Chem. 2011 9 6654
-
Stéphanie Desrousseaux,Bernard Bennetau,Jean-Pierre Morand,Christophe Mingotaud,Jean-Fran?ois Létard,Sébastien Montant,Eric Freysz New J. Chem. 2000 24 977
-
Tom Coleman,Rebecca R. Chao,John B. Bruning,James J. De Voss,Stephen G. Bell RSC Adv. 2015 5 52007
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Recommended suppliers
atkchemica
(CAS:1670-82-2)1H-Indole-6-carboxylic acid

Purity:95%+
Quantity:1g/5g/10g/100g
Price ($):Inquiry
Amadis Chemical Company Limited
(CAS:1670-82-2)1H-Indole-6-carboxylic acid

Purity:99%
Quantity:500g
Price ($):467.0